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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral characteristics of the
near-infrared (NIR) cyanine dye, IR-806. It includes detailed information on its absorption and
emission spectra in various solvents, alongside established experimental protocols for its use
and analysis. This document is intended to serve as a core resource for researchers and
professionals in the fields of biotechnology, drug development, and materials science who
utilize or are considering the application of IR-806 in their work.

Core Spectroscopic Properties of IR-806

IR-806 is a water-soluble, near-infrared cyanine dye with a characteristic absorption peak in the
range of 730-800 nm.[1] Its photostability and strong absorbance in the NIR region make it a
valuable tool for a variety of applications, including bio-imaging and as a sensitizer in
upconversion nanoparticles.[2]

Quantitative Spectral Data
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The following table summarizes the key photophysical properties of IR-806 in different
commonly used solvents. This data is essential for optimizing experimental setups and for the
guantitative analysis of results.

. L Molar
Absorption Emission . .
. . Extinction Quantum Yield
Solvent Maximum Maximum .
Coefficient (g) (P)
(A_abs) (nm) (A_em) (nm)
(M—*cm™?)
Chloroform Data not Data not
806 > 900 ] )
(CHCI5) available available
o Data not Data not Data not
Deionized Water  ~780 ] ] ]
available available available
Data not Data not Data not Reference
DMSO ) ) ]
available available available Standard[3]
Data not Data not Data not Data not
Methanol ) ) ] )
available available available available

Note: Specific quantitative data for molar extinction coefficient and quantum yield in various
solvents are not consistently reported in publicly available literature. The quantum yield in
DMSO is noted as a reference standard in some studies, indicating a known value, though the
specific number was not found in the searched literature.

Experimental Protocols

Accurate and reproducible measurements of the spectral properties of IR-806 are critical for its
effective application. Below are detailed methodologies for key experiments.

Measurement of Absorption and Emission Spectra

This protocol outlines the steps for determining the absorption and emission spectra of IR-806
in a chosen solvent.

Materials:

» IR-806 dye
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Spectrophotometer-grade solvent (e.g., methanol, DMSO, water)
Quartz cuvettes (1 cm path length)
UV-Vis spectrophotometer

Fluorometer

Procedure:

Stock Solution Preparation: Prepare a stock solution of IR-806 in the desired solvent at a
concentration of 1 mM. To ensure complete dissolution, sonication may be required.

Working Solution Preparation: From the stock solution, prepare a series of dilutions in the
same solvent to obtain concentrations ranging from 1 pM to 10 uM.

Absorbance Measurement:

o Use the pure solvent as a blank to calibrate the spectrophotometer.

o Measure the absorbance of each dilution in a quartz cuvette from 600 nm to 900 nm.
o Identify the wavelength of maximum absorbance (A_abs).

Emission Measurement:

o Excite the sample at its absorption maximum (A_abs) or a slightly shorter wavelength.

o Scan the emission spectrum over a wavelength range starting from approximately 20 nm
above the excitation wavelength to beyond the expected emission peak (e.g., 800 nm to
1000 nm).

o Identify the wavelength of maximum emission (A_em).
Data Analysis:
o Plot absorbance versus wavelength to visualize the absorption spectrum.

o Plot fluorescence intensity versus wavelength to visualize the emission spectrum.
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o The molar extinction coefficient (¢) can be calculated from the absorbance of a solution of
known concentration using the Beer-Lambert law (A = ecl), where A is the absorbance, c is

the concentration in mol/L, and | is the path length in cm.

Experimental Workflow: Synthesis of IR-806
Conjugated Nanoprobes

IR-806 is frequently used as a molecular antenna in the synthesis of functionalized nanoprobes
for applications such as in vivo imaging.[4] The following diagram illustrates a typical workflow
for the synthesis of IR-806 conjugated upconversion nanoparticles (UCNPS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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